Cas no 245115-83-7 (N-(2-Bromo-6-nitrophenyl)acetamide)

• Product Name: N-(2-Bromo-6-nitrophenyl)acetamide
• CAS No: 245115-83-7
• MF: C₈H₇BrN₂O₃
• MW: 259.056781053543
• MDL: MFCD01463657
• CID: 843216
• PubChem ID: 4643062
• Update Time: 2025-04-19

N-(2-Bromo-6-nitrophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-(2-bromo-6-nitrophenyl)-
• N-(2-bromo-6-nitrophenyl)acetamide
• N-(2-bromo-6-nitro-phenyl)-acetamide
• 6-Brom-2-nitro-acetanilid
• acetic acid-(2-bromo-6-nitro-anilide)
• Essigsaeure-(2-brom-6-nitro-anilid)
• N-(6-bromo-2-nitrophenyl)acetamide
• N-{2-bromo-6-nitrophenyl}acetamide
• N-Acetyl-2-bromo-6-nitroaniline
• EN300-86440
• MFCD01463657
• AE-562/12222481
• G11565
• VJA11583
• AKOS016013885
• MBAPRVODHSSHJA-UHFFFAOYSA-N
• DTXSID50405162
• SY194676
• DB-371043
• 245115-83-7
• SCHEMBL3412286
• N-(2-Bromo-6-nitrophenyl)acetamide

• MDL： MFCD01463657
• Inchi： 1S/C8H7BrN2O3/c1-5(12)10-8-6(9)3-2-4-7(8)11(13)14/h2-4H,1H3,(H,10,12)
• InChI Key： MBAPRVODHSSHJA-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1NC(C)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 257.96400
• Monoisotopic Mass: 257.96400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 74.9Ų

Experimental Properties

• Density: 1.8233 (rough estimate)
• Refractive Index: 1.5190 (estimate)
• PSA: 78.41000
• LogP: 3.48840